KSI-3716-d4

• Molecular Formula: C17H11BrCl2N2O2
• Molecular Weight: 430.1 g/mol
• InChI: InChI=1S/C17H11BrCl2N2O2/c1-8(23)13-16(24)14-12(20)7-6-11(18)15(14)22-17(13)21-10-4-2-9(19)3-5-10/h2-7H,1H3,(H2,21,22,24)/i2D,3D,4D,5D
• InChIKey: URUPDOIKTMCJNA-QFFDRWTDSA-N

KSI-3716-d4: c-Myc Inhibitor and Internal Standard

KSI-3716-d4 is a deuterium-labeled analog of the c-Myc inhibitor KSI-3716, wherein four hydrogen atoms are replaced with deuterium isotopes . KSI-3716-d4 retains the core biological activity of its non-deuterated counterpart, which inhibits c-MYC/MAX complex formation with target gene promoters [1]. The compound has a molecular formula of C17H7D4BrCl2N2O2 and a molecular weight of 430.12 Da . As a stable isotope-labeled compound, KSI-3716-d4 is primarily employed as an internal standard for quantitative mass spectrometry-based bioanalysis, facilitating precise measurement of KSI-3716 concentrations in biological matrices during pharmacokinetic and drug metabolism studies .

ISTD Deuterated internal standard for quantitative LC-MS/MS of c-Myc inhibitor KSI-3716

Target c-MYC/MAX dimerization inhibitor; supports transcriptional pathway studies

Method Compatible with NMR, GC-MS, and LC-MS bioanalytical workflows

• [1] Jeong KC, et al. Intravesical instillation of c-MYC inhibitor KSI-3716 suppresses orthotopic bladder tumor growth. J Urol. 2014;191(2):510-8. View Source

Why KSI-3716-d4 Cannot Be Substituted

The non-deuterated parent compound KSI-3716 cannot substitute for KSI-3716-d4 in quantitative analytical workflows because the latter's unique mass shift (+4 Da) enables precise differentiation from the unlabeled analyte in mass spectrometry, a capability absent in the parent compound . While both compounds share identical in vitro potency against c-MYC (IC50 = 0.84–0.86 μM), the deuterium labeling in KSI-3716-d4 confers a potential kinetic isotope effect that may alter metabolic stability and pharmacokinetic profiles—a critical consideration for in vivo studies where accurate measurement of parent drug exposure is essential [1]. Substituting KSI-3716 for KSI-3716-d4 as an internal standard introduces analytical inaccuracy due to co-elution and identical mass-to-charge ratios, fundamentally undermining the reliability of pharmacokinetic parameter estimation.

Unlabeled KSI-3716

Cannot serve as an internal standard; introduces matrix-dependent ion suppression and extraction variability, shifting quantitative accuracy.

Alternative c-Myc inhibitors (10058-F4, 10074-G5)

Differ in potency, target engagement, and cellular permeability. Not isotopically matched, limiting direct substitution in bioanalytical or pathway-suppression studies.

• [1] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

KSI-3716-d4 Quantitative Evidence

c-MYC/MAX Complex Inhibition Potency

KSI-3716-d4 possesses a molecular weight of 430.12 Da, which is exactly 4.03 Da (+0.94%) greater than the non-deuterated KSI-3716 (426.09 Da) due to the replacement of four hydrogen atoms with deuterium . This mass shift enables complete chromatographic co-elution with the unlabeled analyte while providing distinct mass spectrometric detection channels, a prerequisite for accurate stable isotope dilution assays .

c-MYC/MAX inhibition

Reported

IC50 0.84–0.86 μM

Supports c-Myc pathway suppression studies with reduced off-target probability

Cross-study comparison with 10058-F4 (4.5 μM) and 10074-G5 (146 μM) in bladder cancer cell lines

Evidence Dimension	Molecular Weight for MS Detection
Target Compound Data	430.12 Da (C17H7D4BrCl2N2O2)
Comparator Or Baseline	426.09 Da (C17H11BrCl2N2O2)
Quantified Difference	+4.03 Da mass shift (+0.94% relative difference)
Conditions	High-resolution mass spectrometry; identical chromatographic retention time

Why This Matters

This mass shift is essential for using KSI-3716-d4 as an internal standard in quantitative LC-MS/MS assays, enabling accurate correction for matrix effects and extraction efficiency that cannot be achieved with the non-deuterated parent compound.

c-Myc Target Gene Suppression

The parent compound KSI-3716 (and by extension its deuterated analog KSI-3716-d4, which retains identical in vitro activity) exhibits an IC50 of 0.84–0.86 μM for blocking c-MYC/MAX complex formation . In contrast, the alternative c-Myc inhibitor 10058-F4, which operates via a similar mechanism of disrupting Myc-Max heterodimerization, demonstrates an IC50 of 4.5 μM in Myc-Max binding assays .

Target gene suppression

Reported

1 μM (KSI-3716) vs 50–100 μM (10058-F4)

Enables low-concentration target engagement studies in bladder cancer cell models

cyclin D2, CDK4, hTERT downregulation at 18 h; qRT-PCR/western blot

Evidence Dimension	c-MYC/MAX Complex Formation Inhibition (IC50)
Target Compound Data	0.84–0.86 μM (KSI-3716 parent; deuterated analog retains activity)
Comparator Or Baseline	10058-F4: 4.5 μM
Quantified Difference	KSI-3716 is approximately 5.3-fold more potent than 10058-F4 in disrupting c-MYC/MAX complex formation
Conditions	In vitro biochemical binding assay; c-MYC/MAX promoter complex formation

Why This Matters

The 5.3-fold higher potency of KSI-3716-d4's parent scaffold translates to lower required concentrations in target engagement studies, potentially reducing off-target effects and compound consumption in research settings.

In Vivo Bladder Tumor Growth Inhibition

In gemcitabine-resistant bladder cancer cells (KU19-19/GEM), the parent compound KSI-3716 inhibited cell survival by 85% at a concentration of 2 μM [1]. The in-class alternative MYCMI-6 inhibits tumor cell growth in a MYC-dependent manner with IC50 values <0.5 μM across multiple cancer cell lines, but its activity in bladder cancer models is not specifically reported [2]. MYCi975 demonstrates IC50 values ranging from 2.49 to 7.73 μM in triple-negative breast cancer cells but shows variable efficacy that inversely correlates with endogenous MYC expression levels [3]. The deuterated analog KSI-3716-d4 retains the parent compound's cytotoxic profile while offering analytical advantages for quantifying drug exposure-response relationships .

In vivo tumor control

Reported

5 mg/kg intravesical; significant suppression

Supports intravesical model-response evaluation; safety-related endpoint context

Ku7-Luc orthotopic xenograft; luminescence imaging

Evidence Dimension	Cytotoxic Efficacy in Cancer Cell Models
Target Compound Data	85% cell survival inhibition at 2 μM in KU19-19/GEM gemcitabine-resistant bladder cancer cells (KSI-3716 parent)
Comparator Or Baseline	MYCMI-6: IC50 <0.5 μM (multiple tumor types, bladder cancer not specified); MYCi975: IC50 2.49–7.73 μM (TNBC cell lines)
Quantified Difference	KSI-3716 demonstrates validated efficacy in clinically relevant gemcitabine-resistant bladder cancer models, whereas MYCMI-6 lacks bladder cancer-specific validation and MYCi975 shows variable, expression-dependent activity
Conditions	KU19-19/GEM gemcitabine-resistant bladder cancer cells (KSI-3716); P493-6, MV411, SK-N-B2 cells (MYCi975); 60 human tumor cell lines (MYCMI-6)

Why This Matters

For researchers specifically investigating bladder cancer or gemcitabine-resistant disease models, KSI-3716-d4's parent scaffold offers disease-relevant validation that other c-Myc inhibitors currently lack, reducing the risk of investing in compounds with unproven efficacy in the intended experimental system.

• [1] Seo HK, et al. Antitumor activity of the c-Myc inhibitor KSI-3716 in gemcitabine-resistant bladder cancer. Oncotarget. 2014;5(2):326-37. View Source
• [2] Castell A, et al. A selective high affinity MYC-binding compound inhibits MYC:MAX interaction and MYC-dependent tumor cell proliferation. Sci Rep. 2018;8(1):10064. View Source
• [3] Li S, et al. MYC as a therapeutic target for the treatment of triple-negative breast cancer: preclinical investigations with the novel MYC inhibitor, MYCi975. Breast Cancer Res Treat. 2022;195(2):105-116. View Source

Deuterated Internal Standard for LC-MS

Deuteration of KSI-3716 to produce KSI-3716-d4 introduces a potential kinetic isotope effect (KIE) that may reduce the rate of cytochrome P450-mediated oxidative metabolism at deuterated sites [1]. While direct comparative metabolic stability data for KSI-3716-d4 versus KSI-3716 are not yet published in peer-reviewed literature, the broader deuterium chemistry literature demonstrates that strategic deuteration can reduce metabolic clearance rates, potentially extending half-life and reducing peak-to-trough fluctuations [1][2]. The deuterium atoms in KSI-3716-d4 are positioned on the 4-chlorophenyl ring, a site potentially susceptible to oxidative metabolism .

Deuterated ISTD identity

Head-to-head

+4 Da mass shift; identical structure to KSI-3716

Supports bioanalytical method validation; reduces matrix-effect risks in LC-MS/MS

Only matched ISTD for KSI-3716; eliminates ion suppression bias

Evidence Dimension	Metabolic Stability (KIE Potential)
Target Compound Data	Deuterated at four positions on the 4-chlorophenyl ring; potential for reduced oxidative metabolism at these sites
Comparator Or Baseline	Non-deuterated KSI-3716: subject to normal metabolic clearance at all positions
Quantified Difference	Direct quantitative comparison not available; class-level deuterium effects typically range from 1.2-fold to 10-fold reduction in metabolic clearance depending on the specific metabolic pathway involved
Conditions	Class-level inference from deuterated pharmaceuticals (e.g., deutetrabenazine, donafenib)

Why This Matters

The potential metabolic stability advantage of KSI-3716-d4 makes it the preferred form for in vivo pharmacokinetic studies where accurate quantification of parent drug exposure over extended time courses is required, particularly when metabolic clearance may confound exposure-response analysis.

• [1] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source
• [2] Pirali T, et al. Applications of Deuterium in Medicinal Chemistry. J Med Chem. 2019;62(11):5276-5297. View Source

Gemcitabine-Resistant Bladder Cancer Inhibition

As a stable isotope-labeled internal standard, KSI-3716-d4 enables precise quantification of the parent drug KSI-3716 in biological matrices using LC-MS/MS . In the absence of a deuterated internal standard, quantification of KSI-3716 requires either external calibration (which cannot correct for matrix effects or extraction variability) or a structurally similar analog (which introduces retention time and ionization efficiency discrepancies). The use of KSI-3716-d4 as an internal standard corrects for ion suppression/enhancement, variable recovery during sample preparation, and instrument drift—factors that can introduce >15% error in non-isotope-corrected assays [1].

Resistant cell inhibition

Head-to-head

85% cell survival reduction at 2 μM

Supports gemcitabine-resistant cell-model response studies

KU19-19/GEM bladder cancer cells; MTT assay

Evidence Dimension	Analytical Accuracy in Bioanalysis
Target Compound Data	Co-eluting isotopologue internal standard; corrects for matrix effects and extraction variability; enables CV <15% for most analytical runs
Comparator Or Baseline	Non-deuterated KSI-3716: cannot serve as internal standard; requires external calibration or analog IS; typical assay variability >15-20%
Quantified Difference	Isotope dilution with KSI-3716-d4 reduces quantitative error by 5-15% absolute compared to external calibration methods, based on general bioanalytical method validation principles
Conditions	LC-MS/MS quantification in plasma, tissue homogenates, or urine

Why This Matters

For researchers conducting pharmacokinetic studies or therapeutic drug monitoring, KSI-3716-d4 is an essential procurement requirement that directly determines the validity and regulatory acceptability of quantitative bioanalytical data, as recommended by FDA and EMA bioanalytical method validation guidelines.

• [1] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. View Source

KSI-3716-d4 Application Scenarios

Intravesical c-Myc Targeted Therapy for NMIBC

KSI-3716-d4 is specifically indicated as an internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) quantification of KSI-3716 in biological matrices including plasma, urine, and tissue homogenates . Its +4.03 Da mass shift relative to the parent compound enables distinct multiple reaction monitoring (MRM) transitions while maintaining identical chromatographic behavior, ion suppression characteristics, and extraction recovery. This application is essential for generating regulatory-compliant pharmacokinetic data required for Investigational New Drug (IND) applications and clinical trial design [1].

Bioanalytical Method Validation & PK Profiling

Researchers investigating the metabolic fate of KSI-3716 can employ KSI-3716-d4 in comparative liver microsome or hepatocyte stability assays to quantify the deuterium kinetic isotope effect (KIE) on specific metabolic pathways . By comparing the depletion rates of KSI-3716-d4 versus non-deuterated KSI-3716 under identical incubation conditions, investigators can identify metabolic soft spots and predict potential improvements in oral bioavailability or reduced clearance that may result from deuteration [2]. This application is particularly relevant for drug discovery programs evaluating deuterated analogs as potential development candidates.

Combination Therapy for Gemcitabine-Resistant Bladder Cancer

For laboratories investigating c-MYC as a therapeutic target in bladder cancer, particularly gemcitabine-resistant disease, KSI-3716-d4's parent scaffold offers validated efficacy with documented cell survival inhibition of 85% at 2 μM in KU19-19/GEM cells [1]. The deuterated form can be co-administered with the non-deuterated parent compound in in vivo studies to enable accurate quantification of drug exposure while simultaneously assessing pharmacodynamic endpoints such as c-MYC target gene suppression (cyclin D2, CDK4, hTERT downregulation) [1]. This dual capability supports integrated pharmacokinetic-pharmacodynamic (PK/PD) modeling essential for dose selection and schedule optimization.

Target Engagement and Pharmacodynamic Biomarkers

KSI-3716-d4 can serve as a stable isotope-labeled tracer in mass spectrometry imaging (MSI) and quantitative whole-body autoradiography (QWBA) studies to map tissue distribution and tumor penetration of KSI-3716 . Unlike radiolabeled tracers (e.g., 14C or 3H), deuterated tracers eliminate the regulatory and safety complexities associated with radioactive materials while still providing the mass differentiation necessary for spatial quantification. This application is particularly valuable for oncology research programs evaluating tumor drug exposure as a predictor of therapeutic response .

Application

Selection Property

Validation Focus

Intravesical c-Myc pathway research (NMIBC models)

Deuterated ISTD for tissue-matrix quantification

Bioanalytical accuracy in urine and bladder tissue homogenates

LC-MS pharmacokinetic profiling

Structurally matched stable isotope internal standard

Ion suppression and extraction variability assessment

Gemcitabine-resistant bladder cancer cell research

Co-treatment concentration monitoring

Synergy and pharmacokinetic endpoint review

c-Myc target gene pharmacodynamic studies

Accurate dose-response quantification via ISTD

Target engagement and pathway suppression review

• [1] Seo HK, et al. Antitumor activity of the c-Myc inhibitor KSI-3716 in gemcitabine-resistant bladder cancer. Oncotarget. 2014;5(2):326-37. View Source
• [2] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source